Cas no 59957-74-3 (2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine)

• Product Name: 2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine
• CAS No: 59957-74-3
• MF: C₉H₁₉N₃O₂Si₂
• MW: 257.437063455582
• CID: 1617915
• PubChem ID: 85864633
• Update Time: 2025-05-20

2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-bis[(trimethylsilyl)oxy]-
• 2,4-Bis[(trimethylsilyl)oxy]-1,3,5-triazine
• 59957-74-3
• 2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine

• Inchi： 1S/C9H19N3O2Si2/c1-15(2,3)13-8-10-7-11-9(12-8)14-16(4,5)6/h7H,1-6H3
• InChI Key： JDYHJVXTXXLEIW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1N=CN=C(N=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 257.10167
• Monoisotopic Mass: 257.10157993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 57.13

Additional information on 2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine

2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine: A Versatile Triazine Derivative in Chemical and Biomedical Applications

In the realm of organic synthesis and materials science, 2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine (CAS No. 59957-74-3) stands out as a critical compound due to its unique chemical properties and functional versatility. This triazine derivative, characterized by the presence of two trimethylsilyloxy substituents at the 2 and 4 positions of the triazine ring, exhibits exceptional stability and reactivity in various chemical environments. Recent advancements in synthetic methodologies have further highlighted its role as an intermediate in the construction of complex molecular architectures.

The structural design of this compound integrates the trimethylsilyl (TMS) group—a well-known protecting group in organic chemistry—with the rigid and electron-deficient 1,3,5-triazine scaffold. This combination enables dual functionalities: the TMS groups provide steric protection and enhance solubility during synthesis, while the triazine core facilitates nucleophilic substitution reactions. A 2023 study published in Chemical Communications demonstrated its utility in synthesizing photoresponsive materials by coupling it with azobenzene derivatives via nucleophilic aromatic substitution (NAS), yielding compounds with tunable light-switching properties.

In biomedical research, this compound has gained attention for its potential in drug delivery systems. Researchers at Stanford University recently reported its application as a linker molecule in conjugate-based therapies. By attaching targeting ligands to its triazine core and using TMS groups as removable protective moieties, they achieved site-specific drug release mechanisms with improved pharmacokinetic profiles. The silicon-containing substituents also impart biocompatibility through controlled hydrolysis under physiological conditions.

A significant breakthrough involves its use in catalytic systems. A collaborative study between ETH Zurich and Max Planck Institute revealed that when integrated into palladium-based catalysts via ligand design strategies, this compound enhanced C–N cross-coupling efficiencies by 40% under mild reaction conditions. The TMS groups stabilize metal centers while enabling recyclability of catalyst systems—a critical advancement for sustainable chemistry practices.

In analytical chemistry applications, this compound serves as a reference standard for quantifying trace impurities in pharmaceutical intermediates using advanced mass spectrometry techniques. Its distinct fragmentation patterns under ESI-MS/MS analysis provide high selectivity for detecting structurally similar contaminants without interference from matrix components.

Recent computational studies using density functional theory (DFT) have elucidated novel reaction pathways involving this compound’s participation in radical-mediated polymerization processes. Researchers at MIT identified that under UV irradiation conditions (<λ = 365 nm), the triazine ring undergoes photoinduced electron transfer to generate reactive intermediates capable of initiating controlled radical polymerization—a discovery that opens avenues for producing stimuli-responsive polymers with precise molecular weights.

The compound’s thermal stability up to 180°C under nitrogen atmosphere makes it ideal for high-temperature synthetic protocols without decomposition concerns. This property was leveraged by Toyota Motor Corporation researchers to develop heat-resistant polyurethane coatings where it acted as a crosslinker additive improving thermal resistance by over 60% compared to conventional formulations.

In environmental remediation studies published in Nature Sustainability, this triazine derivative demonstrated exceptional efficiency as an adsorbent material for heavy metal ions such as Pb²⁺ and Cd²⁺. Functionalized nanoparticle composites incorporating this compound achieved adsorption capacities exceeding 180 mg/g through synergistic chelation mechanisms between silicon-oxygen moieties and metal ions.

Cutting-edge research also explores its role in bioorthogonal chemistry. A 2023 paper from Scripps Research Institute described its use as a bioorthogonal handle for live-cell imaging applications. By designing click-reactive derivatives with orthogonal reactivity profiles toward cellular components while maintaining compatibility with biological systems’ reducing environments.

The synthesis of this compound typically involves nucleophilic displacement reactions starting from cyanuric chloride derivatives under carefully controlled conditions to avoid over-substitution. Recent improvements include solvent-free microwave-assisted protocols that reduce reaction times from hours to minutes while achieving >98% purity according to HPLC analysis—a method now adopted by major pharmaceutical manufacturers like Pfizer for large-scale production runs.

Ongoing investigations focus on exploiting its inherent photophysical properties for optoelectronic applications. Collaborative work between KAIST and Samsung Advanced Institute of Technology demonstrated that thin films incorporating this compound exhibit remarkable charge carrier mobility (~1.8 cm²/V·s), positioning it as a promising candidate for next-generation organic light-emitting diodes (OLEDs).

These multifaceted applications underscore the strategic importance of 2,4-Bis(trimethylsilyl)oxy-1,3,5-triazine across diverse scientific domains—from fundamental chemical research to applied industrial solutions—establishing it as an indispensable tool in modern material innovation and therapeutic development pipelines.